Cas no 106429-08-7 (2-Amino-benzothiazole-6-carbaldehyde)
106429-08-7 structure
Product Name:2-Amino-benzothiazole-6-carbaldehyde
CAS No:106429-08-7
MF:C8H6N2OS
MW:178.211040019989
MDL:MFCD11976759
CID:127125
PubChem ID:13821541
Update Time:2024-11-03
2-Amino-benzothiazole-6-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-6-Benzothiazolecarboxaldehyde
- 2-Aminobenzothiazole-6-carboxaldehyde
- 2-Amino-1,3-benzothiazole-6-carbaldehyde
- 2-aminobenzo[d]thiazole-6-carbaldehyde
- 6-Benzothiazolecarboxaldehyde,2-amino-
- 2-AMino-benzothiazole-6-carbaldehyde
- 6-Benzothiazolecarboxaldehyde,2-amino-(9CI)
- SCHEMBL2275595
- CS-0202154
- 106429-08-7
- 2-Aminobenzothiazole-6-carbaldehyde
- AKOS022708258
- A934520
- AS-40350
- MFCD11976759
- SY271628
- 2-amino-benzothiazole-6-carboxaldehyde
- DCNYZCPMDDDDLR-UHFFFAOYSA-N
- AMY32257
- 6-Benzothiazolecarboxaldehyde, 2-amino-
- DB-273075
- 2-Amino-benzothiazole-6-carbaldehyde
-
- MDL: MFCD11976759
- Inchi: 1S/C8H6N2OS/c9-8-10-6-2-1-5(4-11)3-7(6)12-8/h1-4H,(H2,9,10)
- InChI Key: DCNYZCPMDDDDLR-UHFFFAOYSA-N
- SMILES: S1C(N)=NC2C=CC(C=O)=CC1=2
Computed Properties
- Exact Mass: 178.02018
- Monoisotopic Mass: 178.02008399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- PSA: 55.98
- LogP: 1.62110
2-Amino-benzothiazole-6-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059004679-250mg |
2-Amino-benzothiazole-6-carbaldehyde |
106429-08-7 | 95% | 250mg |
$248.92 | 2023-09-04 | |
| Alichem | A059004679-1g |
2-Amino-benzothiazole-6-carbaldehyde |
106429-08-7 | 95% | 1g |
$684.72 | 2023-09-04 | |
| TRC | A577395-10mg |
2-Amino-benzothiazole-6-carbaldehyde |
106429-08-7 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A577395-50mg |
2-Amino-benzothiazole-6-carbaldehyde |
106429-08-7 | 50mg |
$ 185.00 | 2022-06-08 | ||
| TRC | A577395-100mg |
2-Amino-benzothiazole-6-carbaldehyde |
106429-08-7 | 100mg |
$ 295.00 | 2022-06-08 | ||
| Chemenu | CM317038-1g |
2-Aminobenzo[d]thiazole-6-carbaldehyde |
106429-08-7 | 95% | 1g |
$475 | 2021-06-17 | |
| Chemenu | CM317038-1g |
2-Aminobenzo[d]thiazole-6-carbaldehyde |
106429-08-7 | 95% | 1g |
$*** | 2023-04-03 | |
| eNovation Chemicals LLC | Y1187519-1g |
2-Aminobenzothiazole-6-carbaldehyde |
106429-08-7 | 95% | 1g |
$760 | 2024-07-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1272824-1g |
2-Aminobenzo[d]thiazole-6-carbaldehyde |
106429-08-7 | 97% | 1g |
¥3519.00 | 2024-08-09 | |
| 1PlusChem | 1P00942Q-1g |
6-Benzothiazolecarboxaldehyde,2-amino-(9CI) |
106429-08-7 | 97% | 1g |
$779.00 | 2023-12-26 |
2-Amino-benzothiazole-6-carbaldehyde Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
106429-08-7 (2-Amino-benzothiazole-6-carbaldehyde) Related Products
- 14779-17-0(5-Methylbenzodthiazol-2-amine)
- 21224-16-8(6-Ethyl-benzothiazol-2-ylamine)
- 21222-61-7(1-(2-amino-1,3-benzothiazol-6-yl)ethanone)
- 106429-22-5(4-Benzothiazolecarboxaldehyde,2-amino-6-methyl-)
- 332898-48-3(6-Benzothiazolecarboxamide,2-amino-N-methyl-)
- 2536-91-6(6-methyl-1,3-benzothiazol-2-amine)
- 101084-95-1(2-Amino-1,3-benzothiazole-5-carboxylic Acid)
- 29927-08-0(5,6-dimethyl-1,3-benzothiazol-2-amine)
- 93-85-6(2-amino-1,3-benzothiazole-6-carboxylic acid)
- 111962-90-4(2-Aminobenzothiazole-6-carboxamide)
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